N-(5-Amino-2-methoxyphenyl)-2-ethoxyacetamide
Description
N-(5-Amino-2-methoxyphenyl)-2-ethoxyacetamide, often referred to as N-AMPEA, is a synthetic compound of interest to many scientists due to its potential applications in various fields, such as organic chemistry, drug development, and biochemistry. N-AMPEA is a small molecule that has been studied for its ability to interact with various proteins and enzymes in the body, as well as its potential to be used as a pharmaceutical agent.
Scientific Research Applications
Medicine
“N-(5-Amino-2-methoxyphenyl)-2-ethoxyacetamide” is used in medical research, but its specific applications are not well-documented . Further research is needed to explore its potential uses in this field.
Biochemistry
In biochemistry, this compound is used for proteomics research . Proteomics is the large-scale study of proteins, particularly their structures and functions. This compound could be used to study protein interactions, identify new proteins, and understand how proteins contribute to the progression of diseases.
Pharmacology
The compound is also used in pharmacological research . It could be used in the development of new drugs or therapeutic strategies. However, more research is needed to determine its specific applications in this field.
Molecular Biology
“N-(5-Amino-2-methoxyphenyl)-2-ethoxyacetamide” is used in molecular biology research . It could be used to study gene expression, protein synthesis, and other molecular processes.
Chemical Synthesis
This compound is used in chemical synthesis . It could be used as a building block to synthesize more complex molecules for various applications.
Analytical Chemistry
In analytical chemistry, this compound could be used as a standard or reference material . It could also be used in the development of new analytical methods.
properties
IUPAC Name |
N-(5-amino-2-methoxyphenyl)-2-ethoxyacetamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H16N2O3/c1-3-16-7-11(14)13-9-6-8(12)4-5-10(9)15-2/h4-6H,3,7,12H2,1-2H3,(H,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MCVPMHUGIIKXNK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOCC(=O)NC1=C(C=CC(=C1)N)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H16N2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
224.26 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(5-Amino-2-methoxyphenyl)-2-ethoxyacetamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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